1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-imidazole

• IUPAC Name: 1-[4-(4-chloro-3-methylphenoxy)butyl]imidazole
• InChI: InChI=1S/C14H17ClN2O/c1-12-10-13(4-5-14(12)15)18-9-3-2-7-17-8-6-16-11-17/h4-6,8,10-11H,2-3,7,9H2,1H3
• InChI Key: OIGSXBRIWYYDLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCCCN2C=CN=C2)Cl
• Molecular Formula: C14H17ClN2O
• Molecular Weight: 264.75 g/mol

Description

1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-imidazole, also known as Clotrimazole, is an antifungal medication that is used to treat various fungal infections. It is a broad-spectrum antifungal agent that is effective against a wide range of fungi, including yeasts and dermatophytes. Clotrimazole is commonly used in the treatment of skin infections, such as athlete's foot, jock itch, and ringworm, as well as vaginal yeast infections.

Mechanism of Action

1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-imidazole exerts its antifungal activity by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes. This leads to the disruption of fungal cell membrane integrity, ultimately resulting in cell death.
Biochemical and Physiological Effects
1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-imidazole has been shown to have a number of biochemical and physiological effects on fungal cells. In addition to its inhibition of ergosterol synthesis, 1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-imidazole also disrupts the synthesis of other key fungal cell components, such as chitin and glucan. This leads to the inhibition of fungal cell growth and division, ultimately resulting in cell death.

Advantages and Limitations for Lab Experiments

1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-imidazole has several advantages for use in laboratory experiments. It is a highly effective antifungal agent that is relatively easy to obtain and use. However, it does have some limitations, particularly in terms of its specificity for fungal cells. 1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-imidazole can also be toxic to mammalian cells at high concentrations, which can limit its use in certain types of experiments.

Future Directions

There are several areas of future research that could be pursued with respect to 1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-imidazole. One potential direction is the development of new formulations and delivery methods for the drug, which could improve its efficacy and reduce its toxicity. Another area of research could be the exploration of 1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-imidazole's potential as an antitumor agent, as it has been shown to have some activity against certain types of cancer cells. Additionally, further research could be done to better understand the mechanism of action of 1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-imidazole and to identify new targets for antifungal therapy.

Scientific Research Applications

1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-imidazole has been extensively studied in the field of medical research, particularly in the area of antifungal therapy. It has been shown to be effective in the treatment of a variety of fungal infections, including those caused by Candida species, dermatophytes, and other fungi.